tert-butyl 2-(morpholin-3-yl)piperidine-1-carboxylate hydrochloride
Description
Mechanism of Action
The mechanism of action of this compound is not explicitly stated in the available resources. Given its structural similarity to known pharmacologically active compounds, it may interact with biological targets in a similar manner.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for tert-butyl 2-(morpholin-3-yl)piperidine-1-carboxylate hydrochloride involves the reaction of tert-butyl 2-(morpholin-3-yl)piperidine-1-carboxylate with hydrochloric acid.", "Starting Materials": [ "tert-butyl 2-(morpholin-3-yl)piperidine-1-carboxylate", "hydrochloric acid" ], "Reaction": [ "Add tert-butyl 2-(morpholin-3-yl)piperidine-1-carboxylate to a reaction flask", "Slowly add hydrochloric acid to the reaction flask while stirring", "Heat the reaction mixture to reflux for several hours", "Cool the reaction mixture to room temperature", "Filter the precipitated product", "Wash the product with cold water", "Dry the product under vacuum", "Obtain tert-butyl 2-(morpholin-3-yl)piperidine-1-carboxylate hydrochloride as a white solid" ] } | |
CAS RN |
2624117-92-4 |
Product Name |
tert-butyl 2-(morpholin-3-yl)piperidine-1-carboxylate hydrochloride |
Molecular Formula |
C14H27ClN2O3 |
Molecular Weight |
306.8 |
Purity |
95 |
Origin of Product |
United States |
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